Cas no 3274-20-2 (2-methoxyanthraquinone)

2-methoxyanthraquinone structure
2-methoxyanthraquinone structure
Product Name:2-methoxyanthraquinone
CAS No:3274-20-2
MF:C15H10O3
MW:238.238104343414
CID:917209
PubChem ID:18646
Update Time:2025-04-19

2-methoxyanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 2-methoxyanthraquinone
    • 2-Methoxy-9,10-anthracenedione
    • 2-Methoxy-9,10-anthraquinone
    • 9,10-anthracenedione, 2-methoxy-
    • 3274-20-2
    • 2-Methoxy-anthraquinone
    • 2-methoxy-anthracene-9,10-dione
    • SCHEMBL222927
    • DTXSID50186409
    • 2-methoxyanthracene-9,10-dione
    • 2-Methyloxyanthraquinone
    • CHEMBL2332985
    • APLQXUAECQNQFE-UHFFFAOYSA-N
    • Inchi: 1S/C15H10O3/c1-18-9-6-7-12-13(8-9)15(17)11-5-3-2-4-10(11)14(12)16/h2-8H,1H3
    • InChI Key: APLQXUAECQNQFE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O

Computed Properties

  • Exact Mass: 238.063
  • Monoisotopic Mass: 238.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2-methoxyanthraquinone Related Literature

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